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Compound of Interest

Compound Name: Red 33

CAS No.: 1342-94-5

Cat. No.: B1172321

Get Quote

This guide provides a comprehensive comparison of analytical methodologies for the

quantification of D&C Red 33, a synthetic azo dye used in cosmetics, drugs, and food

products.[1][2] The selection of an appropriate analytical technique is critical for quality control,

regulatory compliance, and safety assessment. This document summarizes the performance of

common analytical methods based on published experimental data, offering researchers,

scientists, and drug development professionals a valuable resource for method selection and

implementation.

Quantitative Performance of Analytical Methods
The following tables summarize the performance characteristics of High-Performance Liquid

Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC), and an

Electrochemical Sensor method for the analysis of Red 33. The data is compiled from various

studies to provide a comparative overview.

Table 1: Performance Characteristics of a UHPLC Method for Impurity Analysis in D&C Red

No. 33[3]
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Parameter Performance

Linearity (R²) >0.999

Accuracy (%) 98.2–104.3

Precision (%RSD) 0.0075–5.27

Limit of Detection (LOD) Well below CFR specification levels

Limit of Quantification (LOQ) Not explicitly stated

This UHPLC method was developed for the determination of organic impurities in D&C Red No.

33 and demonstrates excellent linearity, accuracy, and precision.[3]

Table 2: Performance Characteristics of a Liquid Chromatography Method for Seven Certified

Color Additives, including Red Dyes[4][5]

Parameter Performance

Linearity (R²) Not explicitly stated for Red 33

Recovery (%) 80.8 - 106.4

Limit of Detection (LOD) Not explicitly stated for Red 33

Limit of Quantification (LOQ) Not explicitly stated for Red 33

Relative Standard Deviation (%RSD) Not explicitly stated for Red 33

This liquid chromatography method was validated for the determination of seven certified color

additives in various food matrices.[4][5]

Table 3: Performance Characteristics of an Electrochemical Sensor for D&C Red 33[6]
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Parameter Performance

Linearity (R²) 0.9906 (0.08–10 μM) and 0.9932 (10–900 μM)

Limit of Detection (LOD) 0.034 μM

Recovery in Real Samples (%) 96 - 107

This novel electrochemical sensor provides a wide linear range and a low limit of detection for

the determination of D&C Red 33 in cosmetic samples like toothpaste and mouthwash.[6]

Experimental Protocols
Detailed methodologies are crucial for reproducing experimental results. Below are protocols

for commonly employed analytical techniques for Red 33 analysis.

High-Performance Liquid Chromatography (HPLC) with
Photodiode Array (PDA) Detection
This method is widely used for the separation and quantification of Red 33 and its impurities.[7]

Instrumentation: A standard HPLC system equipped with a photodiode array detector.

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., methanol or acetonitrile) is common.[8]

Flow Rate: Typically around 1.0 mL/min.[4]

Detection: The PDA detector is set to monitor at the wavelength of maximum absorbance for

Red 33, which is around 530 nm.[7]

Sample Preparation: Samples are typically dissolved in a suitable solvent, which may involve

an extraction step for complex matrices.[4]
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Ultra-High-Performance Liquid Chromatography
(UHPLC)
UHPLC offers faster analysis times and improved resolution compared to traditional HPLC.[3]

Instrumentation: A UHPLC system with a PDA detector.

Column: A sub-2 µm particle size C18 column is frequently used for enhanced separation

efficiency.[3]

Mobile Phase: Similar to HPLC, a gradient of aqueous ammonium acetate and acetonitrile is

often employed.[3]

Detection: Analytes are identified by comparing their retention times and UV-visible spectra

to those of reference standards.[3]

Method Validation: The method is validated for linearity, limits of detection and quantitation,

accuracy, and precision.[3]

Spectrophotometry
While less specific than chromatographic methods, spectrophotometry can be a rapid and

simple method for the quantification of Red 33 in simple matrices.

Instrumentation: A UV-Visible spectrophotometer.

Procedure: The absorbance of a solution containing Red 33 is measured at its wavelength of

maximum absorbance.

Quantification: The concentration is determined by comparing the absorbance to a standard

curve prepared from known concentrations of Red 33.

Limitations: This method is susceptible to interference from other colored compounds in the

sample that absorb at a similar wavelength.[9][10]
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The following diagrams illustrate key workflows and decision-making processes in the analysis

of Red 33.
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Caption: Workflow for an Inter-laboratory Comparison Study.
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Caption: Decision Flowchart for Selecting a Red 33 Analytical Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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